![molecular formula C6H11NO4S B1264454 S-(2-Carboxyethyl)-L-cysteine CAS No. 4033-46-9](/img/structure/B1264454.png)
S-(2-Carboxyethyl)-L-cysteine
Overview
Description
Synthesis Analysis
The synthesis of S-(2-Carboxyethyl)-L-cysteine and related compounds involves reactions with cysteine. For instance, S-(1-carboxyethyl)-L-cysteine (1-CEC) and S-(1-carboxypropyl)-L-cysteine (1-CPC) can be synthesized from cysteine using 2-bromopropionic acid or 2-bromobutyric acid, respectively (Blarzino, Foppoli & Coccia, 1987). Another approach involves enzymatic synthesis using compounds like 3-chloro-d-alanine chloride-lyase from Pseudomonas putida (Nagasawa, Hosono, Ohkishi & Yamada, 1983).
Molecular Structure Analysis
The molecular structure of this compound and its polymers has been a subject of interest. Poly‐S‐carboxyethyl‐L‐cysteine, for example, exhibits a β-conformation in solid films and in aqueous solutions, it undergoes a transition to a randomly coiled structure at higher ionization levels (Makda & Ikeda, 1971).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including oxidative deamination and conjugation reactions. For instance, S-(1-carboxyethyl)-L-cysteine and S-(1-carboxypropyl)-L-cysteine can be oxidatively deaminated by L-aminoacid oxidase (Foppoli, Coccia & Blarzino, 1986). It also forms conjugates with alpha,beta-unsaturated carbonyl compounds, which are precursors for sulfur compounds in food flavors (Starkenmann, 2003).
Physical Properties Analysis
The physical properties of this compound derivatives, particularly their polymers, have been examined through studies like optical rotatory dispersion, viscosity, and infrared spectroscopy. These studies have helped in understanding the conformational changes and stability of these compounds in different environments (Ikeda, 1967).
Chemical Properties Analysis
The chemical properties of this compound are characterized by its reactivity towards various substrates and its involvement in metabolic pathways. For instance, its derivatives are used as inhibitors for enzymes like carboxypeptidase A, indicating a specific reactivity pattern (Park & Kim, 2002). Moreover, its metabolism in the human body leads to the formation of compounds like thiodiglycolic acid and thiodiglycolic acid sulfoxide, which are important for understanding its biological roles (Hofmann, Eichelbaum, Seefried & Meese, 1991).
Scientific Research Applications
Metabolic Pathways and Clinical Use
- S-carboxymethyl-L-cysteine in Respiratory Medicine : This compound, a derivative of cysteine, has found clinical application in respiratory medicine. It exhibits a complex metabolism, with varying effects based on individual metabolic profiles and circadian rhythms. Some patients experience significant therapeutic benefits, while others do not see measurable effects. This variability in efficacy could be attributed to polymorphic influences and circadian rhythms affecting its metabolism (Mitchell & Steventon, 2012).
Analytical Methods
- Determination in Serum : A method has been developed for determining S-(carboxymethyl)-L-cysteine in serum. This involves extraction, fluorescent derivatization, and high-performance liquid chromatography. The method was applied in studying the bioavailability of this compound following oral administration to humans (Schutter, Weken, Bossche, & Moerloose, 1988).
Chemical Synthesis and Properties
- Synthesis and Chromatographic Properties : The synthesis of S-(1-carboxyethyl)-L-cysteine (1-CEC) from cysteine and its behavior in chromatography has been reported. This study provides analytical data crucial for its identification (Blarzino, Foppoli, & Coccia, 1987).
Biophysical Studies
- Conformational Analysis in Solutions : Poly-S-carboxyethyl-L-cysteine has been analyzed for its conformation in various solutions. It exhibits a β-conformation in solid films and undergoes a coil-β transition in aqueous solutions around pH 5.5, indicating its potential for diverse biochemical applications (Makda & Ikeda, 1971).
Nutritional Implications
- Role in Cellular Homeostasis : L-Cysteine, closely related to S-(2-Carboxyethyl)-L-cysteine, plays a significant role in cellular homeostasis. It is a precursor for protein synthesis, glutathione, hydrogen sulfide, and taurine, thus having broad implications in nutritional and therapeutic applications (Yin et al., 2016).
Oxidative Deamination Studies
- Study of Oxidative Deamination : Oxidative deamination of S-(1-carboxyethyl)-L-cysteine by L-aminoacid oxidase has been studied, providing insights into its metabolic pathways and potential biomedical applications (Foppoli, Coccia, & Blarzino, 1986).
Structural and Functional Studies
- Insecticidal and Protective Potential : this compound has been found in plants of the legume family and may occur in humans due to environmental exposure. It exhibits properties similar to the antioxidant and mucolytic drug S-carboxymethyl-l-cysteine. In vitro studies indicate its potential as a mild activator of cytoprotective pathways and protector from environmental toxins (Waters, Mossine, Kelley, & Mawhinney, 2022).
Xenobiotic-Endobiotic Interactions
- Interactions with Plasma Amino Acids : A study investigating the correlation between S-carboxymethyl-l-cysteine metabolism and plasma amino acid concentrations did not find significant associations. This suggests the complexity of metabolic interactions of this compound within the human body (Steventon, Mitchell, Angulo, & Barbas, 2011).
Polypeptide Conformation Induced by Metal Ions
- Influence of Metal Ions on Conformation : The effects of divalent metal ions on poly(S-carboxyethyl-L-cysteine) have been studied, revealing insights into its conformational changes and potential applications in biochemical and medical fields (Oka, Maeda, & Ikeda, 1983).
Chemical Modification by Krebs Cycle Intermediate
- Modification by Krebs Cycle Intermediate : S-(2-Succinyl)cysteine, a chemical modification identified in various proteins, highlights the potential for spontaneous chemical modification of proteins by metabolic intermediates like this compound (Alderson et al., 2006).
X-ray Photoelectron Spectroscopy
- Surface Analysis of L-cysteine Films : High-resolution X-ray photoelectron spectroscopy of L-cysteine self-assembled films provides insights into the electronic states and potential applications in materials science (Cavalleri et al., 2004).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
S-(2-Carboxyethyl)-L-cysteine, also known as L-Cysteine, S-(2-carboxyethyl)-, is a cysteine-reactive compound . Cysteine-reactive compounds are emerging as a promising therapeutic means for efficient and sustained targeting of key disease-driving proteins . Understanding target engagement and selectivity is essential for determining optimal dosing and limiting potential on- or off-target toxicity .
Mode of Action
It is known that cysteine-reactive compounds can be optimized in terms of reactivity and selectivity . Extensive profiling of covalent drug candidates remains an important task to confirm target engagement and specificity across tissues . Chemical biology methods such as chemoproteomics survey drug–target interactions directly in cells or lysate .
Biochemical Pathways
It is known that cysteine-reactive compounds can affect various disease-relevant model systems and even patient material . Studying drug target occupancy in such circumstances can help to identify appropriate dosage regimens .
Pharmacokinetics
It is known that the plasma protein binding can be an effective means of improving the pharmacokinetic properties of otherwise short-lived molecules . Using peptide phage display, a series of peptides having the core sequence DICLPRWGCLW that specifically bind serum albumin from multiple species with high affinity have been identified . These peptides bind to albumin with 1:1 stoichiometry at a site distinct from known small molecule binding sites .
Action Environment
The action environment of this compound can influence its action, efficacy, and stability. For instance, disulfide bonds (S–S), which are stable in physiological environments with low level of GSH but rapidly cleaved in tumor intracellular environment through the thiol–disulfide exchange with redox GSH to facilitate the degradation of carriers and the release of cargoes, are commonly used in the GSH-responsive charge-reversal drug delivery .
properties
IUPAC Name |
(2R)-2-amino-3-(2-carboxyethylsulfanyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO4S/c7-4(6(10)11)3-12-2-1-5(8)9/h4H,1-3,7H2,(H,8,9)(H,10,11)/t4-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBPINGSGHKXIQA-BYPYZUCNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CSCC(C(=O)O)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CSC[C@@H](C(=O)O)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40193329 | |
Record name | S-(2-Carboxyethyl)cysteine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40193329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4033-46-9 | |
Record name | S-(2-Carboxyethyl)cysteine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4033-46-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | S-(2-Carboxyethyl)cysteine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004033469 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | S-(2-Carboxyethyl)cysteine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40193329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | S-(2-carboxyethyl)-L-cysteine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.562 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | S-(2-CARBOXYETHYL)-L-CYSTEINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/95OL8J8K17 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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